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Compound of Interest

Compound Name: 3-(Propylamino)propan-1-ol

CAS No.: 38825-85-3

Cat. No.: B1360365

Get Quote

3-(Propylamino)propan-1-ol, identified by the CAS Number 38825-85-3, is a bifunctional

organic compound featuring a secondary amine and a primary alcohol functional group. This

unique structural arrangement makes it a highly versatile building block in organic synthesis. Its

ability to undergo reactions at both the nucleophilic amine and the hydroxyl group allows for the

construction of more complex molecular architectures.

Primarily, it serves as a crucial intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1] The propanolamine backbone is a common structural motif in a variety of

biologically active molecules. For drug development professionals, its value lies in its utility as a

scaffold that can be readily modified to optimize pharmacokinetic and pharmacodynamic

properties.[1] Beyond pharmaceuticals, its applications extend to the production of specialty

polymers, surfactants, and corrosion inhibitors, where its amine and alcohol functionalities

provide sites for polymerization and surface interaction.[1]

Key Physicochemical Properties
The fundamental properties of 3-(Propylamino)propan-1-ol are summarized below. This data

is essential for planning synthesis, purification, and formulation activities.
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Property Value Source(s)

CAS Number 38825-85-3 [1][2][3]

Molecular Formula C₆H₁₅NO [1][2]

Molecular Weight 117.19 g/mol [1][2]

Boiling Point 74 °C [4]

Purity Typically ≥97-98% [1][2]

MDL Number MFCD09909473 [1]

Recommended Storage
2-8°C, away from light, in a dry

environment
[1]

Molecular Structure Visualization
The structure of 3-(Propylamino)propan-1-ol highlights the spatial relationship between the

secondary amine and the terminal hydroxyl group, which dictates its chemical reactivity.

Caption: Molecular structure of 3-(Propylamino)propan-1-ol.

Section 2: Synthesis and Purification Strategies
The synthesis of 3-(Propylamino)propan-1-ol is typically achieved through reductive

amination, a cornerstone reaction in medicinal chemistry for its efficiency and reliability. This

approach involves the reaction of a primary amine with an aldehyde or ketone to form an

intermediate imine, which is then reduced in situ to the target secondary amine.

Synthetic Rationale and Workflow
The most logical synthetic pathway involves the reaction of 3-amino-1-propanol with

propionaldehyde. The causality for this choice is based on the commercial availability of the

starting materials and the high-yielding nature of the reductive amination process. The workflow

is designed to first form the Schiff base (imine) intermediate, followed by immediate reduction

to prevent side reactions and maximize yield.
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Starting Materials:
3-Amino-1-propanol

Propionaldehyde

Dissolve in Suitable Solvent
(e.g., Methanol)

Reductive Amination:
1. Add Propionaldehyde (forms imine)
2. Add Reducing Agent (e.g., NaBH4)

Reaction Quench
(e.g., add water or dilute acid)

Liquid-Liquid Extraction
(e.g., with Ethyl Acetate or DCM)

Dry Organic Layer
(e.g., over Na2SO4 or MgSO4)

Solvent Removal
(Rotary Evaporation)

Purification of Crude Product
(Vacuum Distillation or Chromatography)

Pure 3-(Propylamino)propan-1-ol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360365?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

